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For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisononyl adipate (DINA) is a high-molecular-weight, branched-chain plasticizer belonging to
the adipate ester family. It is a colorless, oily liquid known for its excellent low-temperature
flexibility and good compatibility with a variety of polymers, most notably polyvinyl chloride
(PVC). In the context of research, drug development, and advanced material science, a
thorough understanding of DINA's solubility in various solvents is critical for formulation
development, purification processes, and toxicological studies. This guide provides a detailed
overview of the solubility characteristics of DINA, experimental protocols for its determination,
and a summary of available data.

Solubility Profile of Diisononyl Adipate

Diisononyl adipate's solubility is governed by the principle of "like dissolves like." As a non-
polar ester, it exhibits high solubility in non-polar organic solvents and is largely immiscible with
polar solvents like water.

Aqueous Solubility

DINA is practically insoluble in water.[1] This low agueous solubility is a key characteristic,
influencing its environmental fate and bioavailability. Quantitative studies have reported the
water solubility of DINA to be approximately 3.2 ug/L at 22°C.
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Solubility in Organic Solvents

DINA is widely reported to be soluble in common organic solvents.[2] This includes a general
solubility in alcohols. While extensive quantitative data is not readily available in public
literature, qualitative descriptions indicate its miscibility with many organic media. It has been
noted to be sparingly soluble in chloroform and ethyl acetate.[3][4][5]

Quantitative Solubility Data

Precise, quantitative solubility data for DINA in a wide range of organic solvents is not
extensively published in peer-reviewed literature. The following table summarizes the available
information. Researchers are advised to determine solubility for their specific solvent systems
and conditions experimentally.

Chemical . Temperature o
Solvent Solubility Citation
Class (°C)
Water Polar Protic 3.2 pg/L 22
_ Sparingly o
Chloroform Chlorinated Not Specified [31141[5]
Soluble
Sparingly -
Ethyl Acetate Ester Not Specified [31[41[5]
Soluble
Alcohol (general)  Polar Protic Soluble Not Specified [6]

Experimental Protocol for Solubility Determination

The following is a general experimental protocol for determining the solubility of a liquid
analyte, such as DINA, in a solvent. This method is based on the principle of reaching
equilibrium saturation and then quantifying the dissolved analyte.

Materials

» Diisononyl Adipate (DINA), analytical grade

o Selected solvents, analytical or HPLC grade
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e Volumetric flasks

e Pipettes

e Analytical balance

o Thermostatically controlled shaker or magnetic stirrer
e Centrifuge

e Gas chromatograph with a flame ionization detector (GC-FID) or High-Performance Liquid
Chromatograph (HPLC) with a suitable detector

» Syringe filters (chemically compatible with the solvent)

Procedure

o Preparation of Supersaturated Solution:

o Add an excess amount of DINA to a known volume of the solvent in a sealed container
(e.g., a volumetric flask or a screw-cap vial). The exact amount of excess will depend on
the expected solubility and should be enough to ensure that a separate phase of
undissolved DINA is visible.

o Place the sealed container in a thermostatically controlled shaker or on a magnetic stirrer.

o Agitate the mixture at a constant temperature for a sufficient period to ensure equilibrium
is reached (e.g., 24-48 hours). The time required may need to be determined empirically.

e Phase Separation:

o After the equilibration period, allow the mixture to stand undisturbed at the same constant
temperature to allow for the separation of the undissolved DINA.

o To ensure complete separation of the undissolved solute, centrifuge the mixture at a
controlled temperature.

o Sample Collection and Dilution:
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Carefully extract an aliquot of the clear, saturated supernatant using a pipette. To avoid
disturbing the undissolved layer, it is advisable to take the sample from the upper portion
of the supernatant.

To prevent the precipitation of the solute due to temperature changes, the sampling should
be performed quickly.

Filter the collected aliquot through a chemically compatible syringe filter to remove any
remaining micro-particles.

Accurately dilute the filtered aliquot with the same solvent to a concentration that falls
within the calibration range of the analytical instrument.

Quantification:

[¢]

[¢]

[¢]

[¢]

Prepare a series of standard solutions of DINA in the chosen solvent of known
concentrations.

Analyze the standard solutions and the diluted sample aliquot using a suitable analytical
method, such as GC-FID or HPLC.

Construct a calibration curve from the analysis of the standard solutions.

Determine the concentration of DINA in the diluted sample from the calibration curve.

» Calculation of Solubility:

[e]

[e]

Calculate the original concentration of DINA in the saturated solution by taking into
account the dilution factor.

Express the solubility in appropriate units, such as g/100 mL or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of
diisononyl adipate solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Comprehensive Technical Guide to the Solubility of
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solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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